Cas no 2679817-54-8 ((2S)-2-(trifluoroacetamido)hex-5-ynoic acid)

• Product Name: (2S)-2-(trifluoroacetamido)hex-5-ynoic acid
• CAS No: 2679817-54-8
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 6602831
• PubChem ID: 165912333
• Update Time: 2025-06-25

(2S)-2-(trifluoroacetamido)hex-5-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2679817-54-8
• EN300-6984732
• (2S)-2-(trifluoroacetamido)hex-5-ynoic acid

• Inchi： 1S/C8H8F3NO3/c1-2-3-4-5(6(13)14)12-7(15)8(9,10)11/h1,5H,3-4H2,(H,12,15)(H,13,14)/t5-/m0/s1
• InChI Key： OTVBQBUDQVKFJD-YFKPBYRVSA-N
• SMILES： FC(C(N[C@H](C(=O)O)CCC#C)=O)(F)F

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-2-(trifluoroacetamido)hex-5-ynoic acid

(2S)-2-(trifluoroacetamido)hex-5-ynoic acid (CAS No. 2679817-54-8): A Comprehensive Overview

(2S)-2-(trifluoroacetamido)hex-5-ynoic acid (CAS No. 2679817-54-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (2S)-2-(trifluoroacetamido)hex-5-ynoic acid.

Chemical Structure and Properties

(2S)-2-(trifluoroacetamido)hex-5-ynoic acid is a chiral compound with a molecular formula of C₉H₉F₃NO₃. The presence of a trifluoroacetamide group and an alkyne functional group in its structure imparts unique chemical and physical properties to this molecule. The trifluoroacetamide moiety enhances the compound's lipophilicity and metabolic stability, while the alkyne group provides a versatile handle for further chemical modifications through click chemistry reactions.

The chiral center at the 2-position of the hexanoic acid backbone is crucial for the compound's biological activity. The (S)-configuration has been shown to exhibit more favorable pharmacological properties compared to its (R)-enantiomer. This enantiomeric preference highlights the importance of stereoselective synthesis in the preparation of (2S)-2-(trifluoroacetamido)hex-5-ynoic acid.

Synthesis Methods

The synthesis of (2S)-2-(trifluoroacetamido)hex-5-ynoic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of (S)-6-bromohexanoic acid with trifluoroacetyl chloride to form the trifluoroacetamide intermediate, followed by a Sonogashira coupling reaction with terminal acetylene to introduce the alkyne functionality.

An alternative route involves the use of a palladium-catalyzed cross-coupling reaction between (S)-6-bromohexanoic acid and propargyl alcohol, followed by trifluoroacetylation. This method offers high yields and excellent stereoselectivity, making it suitable for large-scale production.

Biological Activities and Applications

(2S)-2-(trifluoroacetamido)hex-5-ynoic acid has demonstrated promising biological activities in various preclinical studies. One notable application is its potential as a prodrug for targeted drug delivery. The alkyne group can be conjugated to targeting ligands or nanoparticles, allowing for selective delivery to specific tissues or cells. This approach has been explored in cancer therapy, where the compound can be designed to release its active form upon reaching the tumor microenvironment.

In addition to its prodrug potential, (2S)-2-(trifluoroacetamido)hex-5-ynoic acid has shown anti-inflammatory properties. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Recent Research Advancements

The latest research on (2S)-2-(trifluoroacetamido)hex-5-ynoic acid has focused on optimizing its pharmacological properties and exploring new therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported the development of a series of derivatives with enhanced potency and selectivity against specific protein targets involved in cancer progression.

Another study published in Chemical Communications investigated the use of click chemistry to functionalize (2S)-2-(trifluoroacetamido)hex-5-ynoic acid with fluorescent probes for real-time monitoring of drug delivery processes. This approach has shown promise in improving our understanding of drug biodistribution and pharmacokinetics.

Conclusion

(2S)-2-(trifluoroacetamido)hex-5-ynoic acid (CAS No. 2679817-54-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future advancements in drug discovery and development.